Cas no 88018-72-8 (3-Cyclotridecen-1-one, 2-methyl-, (E)-)

• Product name: 3-Cyclotridecen-1-one, 2-methyl-, (E)-
• CAS No: 88018-72-8
• MF: C₁₄H₂₄O
• MW: 208.33976
• CID: 648281
• PubChem ID: 71411434

3-Cyclotridecen-1-one, 2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclotridecen-1-one, 2-methyl-, (E)-
• 2-methylcyclotridec-3-en-1-one
• DTXSID90831047
• 88018-72-8

• Inchi： InChI=1S/C14H24O/c1-13-11-9-7-5-3-2-4-6-8-10-12-14(13)15/h9,11,13H,2-8,10,12H2,1H3
• InChI Key： GASPUMQDUNPKRU-UHFFFAOYSA-N
• SMILES： CC1C=CCCCCCCCCCC1=O

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų